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Compound of Interest

Compound Name: Tralkoxydim

Cat. No.: B8805380 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for validating Quantitative Structure-Activity

Relationship (QSAR) models designed to predict the ecotoxicity of the herbicide Tralkoxydim.

As no specific, publicly validated QSAR models for Tralkoxydim were identified in the public

domain, this document serves as a practical guide by comparing experimental ecotoxicity data

with hypothetical QSAR model predictions. This approach illustrates the essential validation

process, enabling researchers to assess the reliability and predictive power of any QSAR

model they might develop or encounter for this chemical.

Data Presentation: Experimental vs. Hypothetical
QSAR Predictions
A crucial step in QSAR model validation is the direct comparison of predicted toxicity values

with experimentally determined endpoints.[1][2][3] The following tables summarize the available

experimental data for Tralkoxydim's ecotoxicity and present a set of hypothetical predictions

from a theoretical QSAR model for illustrative comparison.

Table 1: Experimental Ecotoxicity Data for Tralkoxydim
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Species Endpoint Duration Toxicity Value Reference

Oncorhynchus

mykiss (Rainbow

Trout)

LC50 96 hours > 6.1 mg/L [4]

Daphnia magna

(Water Flea)
EC50 48 hours > 175 mg/L [4]

Pseudokirchnerie

lla subcapitata

(Green Algae)

EC50 120 hours > 5.1 mg/L [4]

Anas

platyrhynchos

(Mallard Duck)

LD50 Acute Oral > 3020 mg/kg [4]

Apis mellifera

(Honeybee)
LD50 Acute Contact 54 µ g/bee [4]

Table 2: Hypothetical QSAR Model Predictions for Tralkoxydim Ecotoxicity

Species Endpoint Predicted Toxicity Value

Oncorhynchus mykiss

(Rainbow Trout)
LC50 (96h) 8.5 mg/L

Daphnia magna (Water Flea) EC50 (48h) 150 mg/L

Pseudokirchneriella

subcapitata (Green Algae)
EC50 (120h) 7.2 mg/L

Anas platyrhynchos (Mallard

Duck)
LD50 (Acute Oral) 2500 mg/kg

Apis mellifera (Honeybee) LD50 (Acute Contact) 45 µ g/bee
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The experimental data cited above are generated using standardized testing protocols,

primarily those established by the Organisation for Economic Co-operation and Development

(OECD). These guidelines ensure data quality, reproducibility, and international acceptance.[5]

[6] Below are summaries of the methodologies for the key experiments.

OECD 203: Fish, Acute Toxicity Test

This test evaluates the acute toxicity of a substance to fish.[2][3][7][8]

Test Organism: Typically, rainbow trout (Oncorhynchus mykiss) or zebrafish (Danio rerio).

Procedure: Fish are exposed to the test substance in a static or semi-static system for 96

hours.[7] A range of concentrations is tested, along with a control group.

Observations: Mortalities are recorded at 24, 48, 72, and 96 hours.[3][7]

Endpoint: The primary endpoint is the LC50 (Lethal Concentration 50%), which is the

concentration of the substance that is lethal to 50% of the test fish population over the 96-

hour period.[8]

OECD 202: Daphnia sp., Acute Immobilisation Test

This guideline assesses the acute toxicity of substances to freshwater invertebrates.[9][10][11]

[12][13]

Test Organism:Daphnia magna (a small crustacean) less than 24 hours old.[11][13]

Procedure: The daphnids are exposed to a series of concentrations of the test substance for

48 hours.[9][10]

Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.

Immobilization is defined as the inability to swim after gentle agitation.[9]

Endpoint: The EC50 (Effective Concentration 50%) is calculated, representing the

concentration at which 50% of the daphnids are immobilized.[10][12]

OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test
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This test determines the effect of a substance on the growth of freshwater microalgae.[4][14]

[15][16][17]

Test Organism: Commonly used species include Pseudokirchneriella subcapitata or

Desmodesmus subspicatus.[14]

Procedure: Exponentially growing algal cultures are exposed to various concentrations of the

test substance over a 72-hour period in a nutrient-rich medium.[14][15]

Observations: The growth of the algae is measured at 24-hour intervals, typically by cell

counting or another measure of biomass.[15]

Endpoint: The EC50 is determined based on the inhibition of growth (growth rate or yield)

compared to the control.[17]

OECD 223: Avian Acute Oral Toxicity Test

This guideline is used to assess the acute oral toxicity of substances to birds.[1][18][19][20][21]

Test Organism: Common test species include the Mallard duck (Anas platyrhynchos) or

Northern bobwhite (Colinus virginianus).

Procedure: The test substance is administered orally in a single dose to the birds. Different

dose levels are tested.

Observations: The birds are observed for mortality and signs of toxicity for a defined period.

Endpoint: The LD50 (Lethal Dose 50%) is calculated, which is the dose estimated to be

lethal to 50% of the test birds.[18]

Mandatory Visualization
The following diagram illustrates the general workflow for the validation of a QSAR model for

predicting ecotoxicity.
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Caption: Workflow for QSAR model validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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